Cas no 208186-76-9 (bis(hexafluoroisopropyl)maleate)
208186-76-9 structure
Product Name:bis(hexafluoroisopropyl)maleate
CAS No:208186-76-9
MF:C10H4F12O4
MW:416.117205619812
CID:910607
PubChem ID:5364837
Update Time:2025-04-19
bis(hexafluoroisopropyl)maleate Chemical and Physical Properties
Names and Identifiers
-
- bis(hexafluoroisopropyl)maleate
- 2,3-bis(1,1,1,2,3,3-hexafluoropropan-2-yl)but-2-enedioate
- 2,3-bis(1,1,1,2,3,3-hexafluoropropan-2-yl)-2-butenedioate
- 2,3-bis[1,1,1,2,3,3-hexakis(fluoranyl)propan-2-yl]but-2-enedioate
- bis(1,1,1,3,3,3-hexafluoroprop-2-yl) maleate
- DB-253994
- Bis(1,1,1,3,3,3-Hexafluoroprop-2-yl) (2Z)-but-2-ene-1,4-dioate
- Bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] (2Z)-2-butenedioate #
- bis(1,1,1,3,3,3-hexafluoropropan-2-yl) (Z)-but-2-enedioate
- A814944
- SCHEMBL940418
- 208186-76-9
- Bis(1,1,1,3,3,3-hexafluoro-2-propanyl) (2z)-2-butenedioate
- Bis[1,1,1,3,3,3,hexafluoroisopropyl] maleate
-
- Inchi: 1S/C10H4F12O4/c11-7(12,13)5(8(14,15)16)25-3(23)1-2-4(24)26-6(9(17,18)19)10(20,21)22/h1-2,5-6H/b2-1-
- InChI Key: KOFHHTAACWXRFQ-UPHRSURJSA-N
- SMILES: FC(C(C(F)(F)F)OC(/C=C\C(=O)OC(C(F)(F)F)C(F)(F)F)=O)(F)F
Computed Properties
- Exact Mass: 415.99200
- Monoisotopic Mass: 415.9917965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Melting Point: 118-120°C
- PSA: 52.60000
- LogP: 3.61540
bis(hexafluoroisopropyl)maleate Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
bis(hexafluoroisopropyl)maleate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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